Cas no 22966-23-0 ((2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one)

• Product Name: (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one
• CAS No: 22966-23-0
• MF: C₁₅H₁₁BrO
• MW: 287.151243448257
• MDL: MFCD00017841
• CID: 265986
• PubChem ID: 5355204
• Update Time: 2025-07-29

(2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(4-bromophenyl)-3-phenyl-, (2E)-
• 4-bromochalcone
• TRANS-4'-BROMOCHALCONE
• 2-Propen-1-one, 1-(4-bromophenyl)-3-phenyl-
• Alpha-benzylidene-p-bromo-acetophenone
• CCRIS 2220
• A812261
• 4//'-Bromochalcone
• 22966-23-0
• (E)-1-(4-bromophenyl)-3-phenylprop-2-en-1-one
• F79757
• Chalcone, 4'-bromo-
• AKOS001324543
• bis(2-formylphenyl)ether
• DTXSID101030922
• (E)-1-(4-Bromophenyl)-3-phenyl-2-propen-1-one
• NSC28483
• NSC 28483
• NSC-28483
• (2E)-1-(4-bromophenyl)-3-phenylprop-2-en-1-one
• CHEMBL464697
• J-015319
• Z46027875
• 2403-27-2
• 4'-Bromchalkon
• PS-7181
• AB00766087-01
• AE-641/01171047
• 4'-Bromochalcone
• 1-(4-bromophenyl)-3-phenylprop-2-en-1-one
• (E)-1-(4-Bromophenyl)-3-phenylpropenone
• SCHEMBL656491
• QMHDTKUBDZUMNH-IZZDOVSWSA-
• 2-Propen-1-one, 1-(4-bromophenyl)-3-phenyl-, (E)-
• InChI=1/C15H11BrO/c16-14-9-7-13(8-10-14)15(17)11-6-12-4-2-1-3-5-12/h1-11H/b11-6+
• MFCD00017841
• 1-(4-bromophenyl)-3-phenyl-2-propen-1-one
• EN300-35647
• AI3-16122
• (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one

• MDL： MFCD00017841
• Inchi： 1S/C15H11BrO/c16-14-9-7-13(8-10-14)15(17)11-6-12-4-2-1-3-5-12/h1-11H/b11-6+
• InChI Key： QMHDTKUBDZUMNH-IZZDOVSWSA-N
• SMILES： BrC1C=CC(=CC=1)C(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 285.999328
• Monoisotopic Mass: 285.999328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one

Introduction to (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one (CAS No. 22966-23-0)

(2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one, also known by its CAS number 22966-23-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of chalcones, which are known for their diverse biological activities and potential applications in drug discovery. The structure of (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one features a conjugated system with a bromine substituent, making it an interesting candidate for various chemical and biological studies.

The synthesis of (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one typically involves the Claisen-Schmidt condensation reaction between 4-bromobenzaldehyde and benzaldehyde. This reaction is well-documented in the literature and is known for its high yield and selectivity. The resulting compound can be further modified through various functional group transformations, making it a versatile intermediate in organic synthesis.

Recent research has highlighted the potential of chalcones, including (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one, in various therapeutic areas. For instance, studies have shown that chalcones exhibit significant antioxidant, anti-inflammatory, and anticancer properties. These properties are attributed to their ability to modulate key signaling pathways involved in cellular processes such as apoptosis and cell cycle regulation.

In the context of cancer research, (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific proteins involved in cell survival pathways. Additionally, it has been shown to inhibit the proliferation of various cancer cell lines, making it a promising lead compound for further development.

Beyond its anticancer properties, (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one has also been explored for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has indicated that chalcones can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators.

The antioxidant properties of (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one are another area of interest. Oxidative stress is a key factor in the pathogenesis of many diseases, including cardiovascular disease, neurodegenerative disorders, and aging-related conditions. Chalcones have been shown to scavenge free radicals and protect cells from oxidative damage, thereby offering potential therapeutic benefits.

In addition to its biological activities, the physical properties of (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one

The safety profile of (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one

In conclusion, (2E)-1-(4-Bromophenyl)-3-phenylprop-2-en-1-one (CAS No. 22966-23-0) is a multifaceted compound with significant potential in both basic research and drug development. Its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties, make it an attractive candidate for further investigation. As research in this area continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered.